6-Maleimidocaproic Acid Sulfo-N-Succinimidyl Ester
Overview
Description
6-Maleimidocaproic Acid Sulfo-N-Succinimidyl Ester is a heterobifunctional cross-linker that contains N-hydroxysuccinimide (NHS) ester and maleimide groups . This allows covalent conjugation of amine- and sulfhydryl-containing molecules .
Synthesis Analysis
NHS esters react with primary amines at pH 7-9 to form amide bonds, while maleimides react with sulfhydryl groups at pH 6.5-7.5 to form stable thioether bonds . In aqueous solutions, hydrolytic degradation of the NHS ester is a competing reaction whose rate increases with pH .Molecular Structure Analysis
The molecular formula of 6-Maleimidocaproic Acid Sulfo-N-Succinimidyl Ester is C14H15N2NaO9S . Its molecular weight is 410.33 g/mol . The IUPAC name is sodium;1-[6-(2,5-dioxopyrrol-1-yl)hexanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate .Chemical Reactions Analysis
NHS esters react with primary amines at pH 7-9 to form amide bonds, while maleimides react with sulfhydryl groups at pH 6.5-7.5 to form stable thioether bonds . In aqueous solutions, hydrolytic degradation of the NHS ester is a competing reaction whose rate increases with pH .Physical And Chemical Properties Analysis
The molecular formula of 6-Maleimidocaproic Acid Sulfo-N-Succinimidyl Ester is C14H15N2NaO9S . Its molecular weight is 410.33 g/mol . The IUPAC name is sodium;1-[6-(2,5-dioxopyrrol-1-yl)hexanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate .Scientific Research Applications
1. Drug Delivery Systems
- Application Summary: Sulfo-EMCS is used in the construction of DNA-capped Fe3O4/SiO2 magnetic mesoporous silica (MMS) nanoparticles for potential temperature-controlled drug release and magnetic hyperthermia .
- Methods of Application: Sulfo-EMCS linkers are used with amino groups to load doxorubicin (an anticancer drug) into ssDNA functionalized MMS nanoparticles. These are then capped with complementary ssDNA (cDNA) through the formation of double-stranded DNA (dsDNA) for capping the mesopores .
- Results or Outcomes: The DOX/MMS-NH2-dsDNA complexes could release DOX fast at 50 °C, but very slow at 37 °C. Also, MMS-based nanocarriers could efficiently generate heat upon exposure to an alternating magnetic field due to the superparamagnetic behavior .
2. Synthesis of Maleimide-Activated Carbohydrates
- Application Summary: Sulfo-EMCS can be used in the synthesis of maleimide-activated carbohydrates for site-specific glycosylation of cysteine-containing peptides and proteins via maleimide-thiol ligation reaction .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of sulfo-EMCS in the synthesis process .
- Results or Outcomes: The outcomes of this application are not specified in the source .
3. Preparation of Enzyme Immunoconjugates
- Application Summary: Sulfo-EMCS is useful for the preparation of enzyme immunoconjugates and hapten carrier molecule conjugates .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of sulfo-EMCS in the preparation process .
- Results or Outcomes: The outcomes of this application are not specified in the source .
4. Synthesis of a Glucuronide Prodrug of Doxorubicin
- Application Summary: Sulfo-EMCS can be used in the synthesis of a glucuronide prodrug of doxorubicin bearing a maleimide side chain as an antitumor agent .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of sulfo-EMCS in the synthesis process .
- Results or Outcomes: The outcomes of this application are not specified in the source .
5. Cross-linking Oligonucleotides
- Application Summary: Sulfo-EMCS can be used for cross-linking oligonucleotides with the amino groups on the substrate to fabricate DNA microarrays .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of sulfo-EMCS in the fabrication process .
- Results or Outcomes: The outcomes of this application are not specified in the source .
6. Preparation of Hapten Carrier Molecule Conjugates
- Application Summary: Sulfo-EMCS is useful for the preparation of hapten carrier molecule conjugates .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of sulfo-EMCS in the preparation process .
- Results or Outcomes: The outcomes of this application are not specified in the source .
4. Synthesis of a Glucuronide Prodrug of Doxorubicin
- Application Summary: Sulfo-EMCS can be used in the synthesis of a glucuronide prodrug of doxorubicin bearing a maleimide side chain as an antitumor agent .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of sulfo-EMCS in the synthesis process .
- Results or Outcomes: The outcomes of this application are not specified in the source .
5. Cross-linking Oligonucleotides
- Application Summary: Sulfo-EMCS can be used for cross-linking oligonucleotides with the amino groups on the substrate to fabricate DNA microarrays .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of sulfo-EMCS in the fabrication process .
- Results or Outcomes: The outcomes of this application are not specified in the source .
6. Preparation of Hapten Carrier Molecule Conjugates
- Application Summary: Sulfo-EMCS is useful for the preparation of hapten carrier molecule conjugates .
- Methods of Application: The specific methods of application are not detailed in the source, but it involves the use of sulfo-EMCS in the preparation process .
- Results or Outcomes: The outcomes of this application are not specified in the source .
Future Directions
The compound has been used in the synthesis of maleimide-activated carbohydrates for site-specific glycosylation of cysteine-containing peptides and proteins via maleimide-thiol ligation reaction . It has also been used in the synthesis of a glucuronide prodrug of doxorubicin bearing a maleimide side chain as an antitumor agent .
properties
IUPAC Name |
sodium;1-[6-(2,5-dioxopyrrol-1-yl)hexanoyloxy]-2,5-dioxopyrrolidine-3-sulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O9S.Na/c17-10-5-6-11(18)15(10)7-3-1-2-4-13(20)25-16-12(19)8-9(14(16)21)26(22,23)24;/h5-6,9H,1-4,7-8H2,(H,22,23,24);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIDXXTLMKGZDPV-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)OC(=O)CCCCCN2C(=O)C=CC2=O)S(=O)(=O)[O-].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N2NaO9S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80401051 |
Source
|
| Record name | 6-Maleimidocaproic Acid Sulfo-N-Succinimidyl Ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80401051 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
410.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Maleimidocaproic Acid Sulfo-N-Succinimidyl Ester | |
CAS RN |
215312-86-0 |
Source
|
| Record name | 6-Maleimidocaproic Acid Sulfo-N-Succinimidyl Ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80401051 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sulfo-EMCS | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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